5-Cyclopropyl-2,4-difluoro-N-(propylsulfonyl)benzamide
CAS No.:
Cat. No.: VC13652766
Molecular Formula: C13H15F2NO3S
Molecular Weight: 303.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H15F2NO3S |
|---|---|
| Molecular Weight | 303.33 g/mol |
| IUPAC Name | 5-cyclopropyl-2,4-difluoro-N-propylsulfonylbenzamide |
| Standard InChI | InChI=1S/C13H15F2NO3S/c1-2-5-20(18,19)16-13(17)10-6-9(8-3-4-8)11(14)7-12(10)15/h6-8H,2-5H2,1H3,(H,16,17) |
| Standard InChI Key | UKPWCHKYDXSHSZ-UHFFFAOYSA-N |
| SMILES | CCCS(=O)(=O)NC(=O)C1=C(C=C(C(=C1)C2CC2)F)F |
| Canonical SMILES | CCCS(=O)(=O)NC(=O)C1=C(C=C(C(=C1)C2CC2)F)F |
Introduction
5-Cyclopropyl-2,4-difluoro-N-(propylsulfonyl)benzamide is a chemical compound with a molecular formula of C13H15F2NO3S and a molecular weight of approximately 303.32 g/mol . This compound is a benzamide derivative, featuring a cyclopropyl group and two fluorine atoms attached to the benzene ring, along with a propylsulfonyl group attached to the nitrogen atom of the amide.
Synthesis and Preparation
The synthesis of 5-Cyclopropyl-2,4-difluoro-N-(propylsulfonyl)benzamide typically involves the reaction of a suitably substituted benzoyl chloride with propylsulfonamide in the presence of a base. The specific conditions and reagents may vary depending on the desired yield and purity of the final product.
Suppliers and Availability
This compound is available from several suppliers, including Shanghai Jizhi Biochemical Technology Co. Ltd. in China and JK Chemical . It is marketed for research and industrial applications, with purity levels often reported at 95% .
Safety and Handling
As with many chemical compounds, handling 5-Cyclopropyl-2,4-difluoro-N-(propylsulfonyl)benzamide requires appropriate safety precautions, including the use of protective clothing and gloves. It is not intended for use in food, pharmaceuticals, or clinical diagnostics without proper authorization.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume